Cas no 109401-52-7 (3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione hydrochloride)

• Product Name: 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione hydrochloride
• CAS No: 109401-52-7
• MF: C₁₃H₁₅ClN₂O₃S
• MW: 314.787801027298
• MDL: MFCD08445261
• CID: 4571086
• PubChem ID: 20847883
• Update Time: 2025-06-07

3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5E)-3-(2-aminoethyl)-5-[(4-methoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione hydrochloride
• 3-(2-Aminoethyl)-5-[(4-methoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione hydrochloride
• 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione hydrochloride

• MDL： MFCD08445261
• Inchi： 1S/C13H14N2O3S.ClH/c1-18-10-4-2-9(3-5-10)8-11-12(16)15(7-6-14)13(17)19-11;/h2-5,8H,6-7,14H2,1H3;1H
• InChI Key： LEDGHOKSFJGTLU-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1)=C1SC(=O)N(CCN)C1=O.Cl

Additional information on 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione hydrochloride

Introduction to 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione hydrochloride (CAS No. 109401-52-7)

3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione hydrochloride, with the CAS number 109401-52-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities, including anti-diabetic and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The molecular structure of 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione hydrochloride includes a thiazolidinedione core, an aminoethyl group, and a methoxyphenyl substituent. These functional groups contribute to its pharmacological profile and potential therapeutic effects. The thiazolidinedione moiety is particularly noteworthy as it is a common scaffold in many drugs used to treat type 2 diabetes mellitus (T2DM). The presence of the aminoethyl group and the methoxyphenyl substituent further enhances the compound's solubility and bioavailability, making it an attractive target for drug development.

Recent studies have explored the potential of 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione hydrochloride in various biological contexts. One notable area of research is its anti-diabetic activity. Thiazolidinediones are known to improve insulin sensitivity by activating peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in glucose metabolism and adipocyte differentiation. Preliminary in vitro studies have shown that this compound can effectively activate PPARγ, suggesting its potential as an anti-diabetic agent.

In addition to its anti-diabetic properties, 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione hydrochloride has also been investigated for its anti-inflammatory effects. Chronic inflammation is a key factor in the development and progression of many diseases, including T2DM and cardiovascular disorders. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione hydrochloride have also been studied to assess its suitability for clinical use. Preclinical studies in animal models have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a relatively long half-life that allows for once-daily dosing regimens. These characteristics make it an attractive candidate for further clinical evaluation.

Safety and toxicity assessments are essential components of drug development. To date, no significant toxic effects have been reported for 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione hydrochloride. In vitro cytotoxicity studies using human cell lines have shown minimal cytotoxicity at therapeutic concentrations. Additionally, animal studies have not revealed any major organ toxicity or adverse effects at doses relevant to therapeutic use. These findings support the safety profile of this compound and warrant further investigation in clinical trials.

The potential applications of 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione hydrochloride extend beyond diabetes and inflammation. Recent research has explored its neuroprotective properties in models of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Studies have shown that this compound can reduce oxidative stress and neuroinflammation in neuronal cells, suggesting its potential as a neuroprotective agent. Further investigations are needed to elucidate the mechanisms underlying these effects and to evaluate their clinical relevance.

In conclusion, 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione hydrochloride (CAS No. 109401-52-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for drug development in areas such as diabetes management, inflammation control, and neuroprotection. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications.